Cas no 10478-04-3 (Benzoic acid,3,5-dinitro-, hexyl ester)

• Product name: Benzoic acid,3,5-dinitro-, hexyl ester
• CAS No: 10478-04-3
• MF: C₁₃H₁₆N₂O₆
• MW: 296.275943756104
• CID: 165273
• PubChem ID: 139162

Benzoic acid,3,5-dinitro-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-dinitro-, hexyl ester
• hexyl 3,5-dinitrobenzoate
• AKOS000277371
• Benzoic acid, 3,5-dinitro-, hexyl ester
• 10478-04-3
• SCHEMBL9678194
• n-hexyl-3,5-dinitrobenzoate
• DTXSID30146723

• Inchi： InChI=1S/C13H16N2O6/c1-2-3-4-5-6-21-13(16)10-7-11(14(17)18)9-12(8-10)15(19)20/h7-9H,2-6H2,1H3
• InChI Key： KZVBOYCZXPUDGJ-UHFFFAOYSA-N
• SMILES： CCCCCCOC(C1C=C([N+]([O-])=O)C=C([N+]([O-])=O)C=1)=O

Computed Properties

• Exact Mass: 296.10088
• Monoisotopic Mass: 296.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų
• XLogP3: 4.4

Experimental Properties

• Density: 1.268
• Boiling Point: 413.8°C at 760 mmHg
• Flash Point: 169.6°C
• Refractive Index: 1.548
• PSA: 112.58
• LogP: 4.28650